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Compound of Interest

Compound Name: Oxcarbazepine-d4-1

Cat. No.: B1604338 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Oxcarbazepine-d4 is a deuterated stable isotope-labeled internal standard for Oxcarbazepine,

an antiepileptic drug. Accurate and sensitive quantification of drug levels in biological matrices

is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies.

This application note provides a detailed protocol for the optimal detection of Oxcarbazepine-

d4 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly selective

and sensitive analytical technique.

Quantitative Data Summary
The following table summarizes the optimized mass spectrometry parameters for the detection

of Oxcarbazepine-d4. These settings are a synthesis of commonly reported parameters in

validated bioanalytical methods.
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Parameter Recommended Setting

Analyte Oxcarbazepine-d4 (IS)

Precursor Ion (Q1) m/z 257.2

Product Ion (Q3) m/z 184.2, m/z 212.1

Ionization Mode Electrospray Ionization (ESI), Positive

Ion Spray Voltage 5500 V

Source Temperature 450 °C

Curtain Gas 30-35 psi

Nebulizer Gas (Gas 1) 40-50 psi

Heater Gas (Gas 2) 40-50 psi

Collision Gas Nitrogen

Experimental Protocols
This section outlines a typical experimental protocol for the analysis of Oxcarbazepine-d4 in a

biological matrix (e.g., human plasma or serum) using LC-MS/MS.

1. Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and effective method for extracting Oxcarbazepine and

its internal standard from plasma or serum samples.

Reagents:

Acetonitrile (ACN), HPLC grade

Internal Standard (IS) working solution: Oxcarbazepine-d4 in methanol (concentration to

be optimized based on expected analyte concentration).

Procedure:

Pipette 100 µL of plasma or serum sample into a 1.5 mL microcentrifuge tube.
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Add 20 µL of the internal standard working solution.

Vortex for 30 seconds.

Add 300 µL of acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube or a 96-well plate.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Vortex for 30 seconds.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

2. Liquid Chromatography Conditions

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column is commonly used (e.g., Phenomenex Kinetex C18,

Waters XBridge BEH C18).[1][2][3]

Typical dimensions: 2.1 mm x 50 mm, 2.5 µm particle size.[2][3]

Mobile Phase:

A: 0.1% formic acid in water.

B: Acetonitrile or Methanol.

Flow Rate: 0.35 - 0.5 mL/min.[4][5][6]
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Gradient Elution: A gradient elution is often employed to ensure good separation from matrix

components and the parent drug, Oxcarbazepine. The specific gradient profile should be

optimized for the specific column and analytes.

Column Temperature: 40°C.[5]

Injection Volume: 2 - 5 µL.[2][7]

3. Mass Spectrometry Conditions

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Source: Electrospray Ionization (ESI) operated in the positive ion mode.[5][8][9]

Detection Mode: Multiple Reaction Monitoring (MRM).[1][8]

MRM Transitions:

Oxcarbazepine-d4 (IS): m/z 257.2 → 184.2.[2][4][5][6][10] An alternative transition is m/z

257.2 → 212.1.[2][5][11]

Oxcarbazepine (Analyte): m/z 253.1 → 180.2 or m/z 253.2 → 208.1.[2][4][6][7][11][12][13]

Source Parameters:

Ion Spray Voltage: 5500 V.[5][8]

Source Temperature: 450 °C.[5][8]

Curtain Gas: 30 psi.[5]

Nebulizer Gas (Gas 1): 50 psi.[5]

Heater Gas (Gas 2): 50 psi.[5]

Compound Parameters:

Dwell time, collision energy, and declustering potential should be optimized for each

transition to maximize signal intensity.
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Caption: Experimental workflow for the quantification of Oxcarbazepine-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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